Cas no 1056418-53-1 (Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate)

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate is a heterocyclic compound featuring a pyridine core substituted with a chloromethyl group and a carboxylate ester at the 5- and 3-positions, respectively, along with an additional pyridinyl moiety at the 2-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both electron-withdrawing (chloro) and electron-donating (ester) groups enhances its reactivity in cross-coupling and nucleophilic substitution reactions. Its stability under standard conditions and compatibility with common organic solvents further contribute to its utility in multistep synthetic routes. The compound is typically handled under controlled conditions due to its potential sensitivity to hydrolysis.
Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate structure
1056418-53-1 structure
Product Name:Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate
CAS No:1056418-53-1
MF:C12H9ClN2O2
MW:248.665061712265
CID:2109531
Update Time:2025-06-07

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-chloro-2-(pyridin-3-yl)nicotinate
    • Methyl 5-chloro-2,3'-bipyridine-3-carboxylate
    • ZBUVSDFYQXFILC-UHFFFAOYSA-N
    • Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate
    • Inchi： 1S/C12H9ClN2O2/c1-17-12(16)10-5-9(13)7-15-11(10)8-3-2-4-14-6-8/h2-7H,1H3
    • InChI Key： ZBUVSDFYQXFILC-UHFFFAOYSA-N
    • SMILES： ClC1=CN=C(C2C=NC=CC=2)C(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 248.035
  • Monoisotopic Mass: 248.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.1

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029001675-250mg
Methyl 5-chloro-2-(pyridin-3-yl)nicotinate
 1056418-53-1 95%
250mg
 $1029.00 2023-09-04
Alichem
A029001675-500mg
Methyl 5-chloro-2-(pyridin-3-yl)nicotinate
 1056418-53-1 95%
500mg
 $1668.15 2023-09-04
Alichem
A029001675-1g
Methyl 5-chloro-2-(pyridin-3-yl)nicotinate
 1056418-53-1 95%
1g
 $2952.90 2023-09-04

Methyl 5-chloro-2-pyridin-3-ylpyridine-3-carboxylate Related Literature

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